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Compound of Interest

Compound Name:
4-Chloro-1,3-dihydroxypyridin-

2(1H)-one

CAS No.: 19352-46-6

Cat. No.: B578992

Get Quote

Chemical Identity & Structural Analysis[1][2]
4-Chloro-1,3-dihydroxypyridin-2(1H)-one represents a highly functionalized derivative of the

1-hydroxy-2(1H)-pyridinone (1,2-HOPO) and 3-hydroxy-2(1H)-pyridinone (3,2-HOPO) classes.

Its structure combines the N-hydroxy (cyclic hydroxamic acid) feature with a 3-hydroxyl group,

creating a potent bidentate or tridentate chelating motif, further functionalized by a chlorine

atom at the C4 position to modulate lipophilicity and electronic properties.

Nomenclature & Identifiers[1][2][3][4][5]
IUPAC Name: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

Common Aliases: 4-Chloro-1,3-HOPO; 4-Chloro-1,3-dihydroxy-2-pyridone; 4-Chloro-N,3-

dihydroxypyridin-2-one.

CAS Number:Note: While the core scaffold (1,3-dihydroxypyridin-2(1H)-one) and the 4-

chloro-3-hydroxy-2-pyridone tautomer (CAS 96630-88-5) are well-indexed, the specific N-

hydroxy-4-chloro derivative is a specialized research intermediate. Closest commercial
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analogs include 4-Chloro-3-hydroxypyridine (CAS 96630-88-5) and 5-Chloro-2,3-

dihydroxypyridine (CAS 53233-89-9).

Molecular Formula: Cngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

H

ClNO

[1][2][3][4]

Molecular Weight: 161.54 g/mol [1][2][5][4]

Physicochemical Profile
Property

Value
(Predicted/Experimental)

Significance

pKa (OH - C3) ~5.8 - 6.5
Critical for metal binding at

physiological pH.

pKa (N-OH) ~4.5 - 5.2
Contributes to the cyclic

hydroxamic acid acidity.

LogP ~0.5 - 1.2

The 4-Cl substituent increases

lipophilicity compared to the

parent HOPO, aiding

membrane permeability.

Solubility DMSO, Methanol, dilute Alkali
Poor water solubility in neutral

form; highly soluble as a salt.

Appearance Off-white to pale yellow solid
Typical of chlorinated

hydroxypyridinones.

Synthesis & Manufacturing Workflows
The synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one typically follows a convergent

route involving the functionalization of a pyridine-N-oxide precursor or the cyclization of a

pyrone derivative.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61263408.htm
https://www.usbio.net/biochemicals/454916/Methyl-2chlorooxazole4carboxylate
https://www.chemnet.com/cas/en/4098-31-1/2-%28chloromethyl%29-5-nitrofuran.html
https://m.chemicalbook.com/CASEN_4098-31-1.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61263408.htm
https://www.usbio.net/biochemicals/454916/Methyl-2chlorooxazole4carboxylate
https://www.molcore.com/product/3356-99-8
https://m.chemicalbook.com/CASEN_4098-31-1.htm
https://www.benchchem.com/product/b578992/docs?utm_src=pdf-body#technical-guide-4-chloro-1-3-dihydroxypyridin-2-1h-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route A: Oxidation of 4-Chloro-3-hydroxypyridine
(Primary Pathway)
This pathway utilizes 4-Chloro-3-hydroxypyridine as the starting material. The introduction of

the N-hydroxy group is achieved via N-oxidation followed by rearrangement or direct

stabilization.

Protocol:

N-Oxidation: React 4-Chloro-3-hydroxypyridine with m-chloroperoxybenzoic acid (mCPBA)

in dichloromethane (DCM) at 0°C to yield the N-oxide.

Polonovski-type Rearrangement (Optional): If the 2-oxo functionality is not present, the N-

oxide is treated with acetic anhydride, followed by hydrolysis to install the C2-carbonyl.

Hydroxylation: For the 1,3-dihydroxy target, direct oxidation of the 2-pyridone anion using

peroxides can be employed, though yield is often low.

Route B: De Novo Cyclization (High Purity)
Constructing the ring from acyclic precursors allows for precise placement of the chlorine and

hydroxyl groups.

Protocol:

Condensation: React 3-chloropentane-2,4-dione (or equivalent chlorinated diketone) with

hydroxylamine hydrochloride.

Cyclization: Heat under basic conditions (NaOEt/EtOH) to facilitate ring closure, yielding the

N-hydroxy-pyridone core.

Functional Group Interconversion: If the C4 position bears a leaving group (e.g., nitro or

methoxy), nucleophilic aromatic substitution with chloride sources (POCl

) can install the 4-chloro motif.

Synthesis Logic Diagram (DOT)
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Figure 1: Synthetic pathway from commercially available pyridine precursors to the target 1,3-

HOPO derivative.

Applications in Drug Development
The 4-Chloro-1,3-dihydroxypyridin-2(1H)-one scaffold is a "privileged structure" in medicinal

chemistry, primarily due to its ability to chelate hard Lewis acid metals (Fe

, Mg

, Zn

) within enzyme active sites.

HIV Integrase Inhibition
The 1,3-dihydroxypyridin-2-one core mimics the diketo acid pharmacophore found in integrase

inhibitors like Dolutegravir and Raltegravir.

Mechanism: The O-C=C-C=O motif (involving the 1-OH and 2-C=O or 3-OH and 2-C=O)

chelates the two Mg

ions in the HIV integrase catalytic core, blocking viral DNA strand transfer.

Role of 4-Cl: The chlorine atom fills the hydrophobic pocket adjacent to the active site,

enhancing binding affinity and metabolic stability against oxidation.

Siderophore Mimetics (Antimicrobial)
Bacteria utilize siderophores to scavenge iron. Synthetic analogs (siderophores-drug

conjugates) use the 1,3-HOPO moiety to hijack these transport systems (Trojan Horse

strategy).
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Application: Conjugation of 4-Chloro-1,3-HOPO to beta-lactams (e.g., Cefiderocol analogs)

to facilitate transport across the outer membrane of Gram-negative bacteria (P. aeruginosa,

A. baumannii).

Matrix Metalloproteinase (MMP) Inhibition
The zinc-binding capacity of the hydroxypyridinone group makes it a potent zinc-binding group

(ZBG) for MMP inhibitors, targeting cancer metastasis and inflammation.

Analytical Characterization
To validate the identity of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, the following analytical

signatures must be confirmed.

HPLC Method (Purity)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water

B: Acetonitrile

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 254 nm and 310 nm (characteristic HOPO absorption).

NMR Spectroscopy (Expected Signals in DMSO-d6)
H NMR:

~11.5-12.0 ppm (Broad s, 1H, N-OH or C3-OH, exchangeable).

~7.8 ppm (d, 1H, H-6, adjacent to N).

~6.5 ppm (d, 1H, H-5, adjacent to Cl).

C NMR:
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Distinct signals for C=O (~158 ppm), C-OH (~145 ppm), and C-Cl (~125 ppm).

Safety & Handling (MSDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Handling: Handle under inert atmosphere (Nitrogen/Argon) due to potential oxidation of the

N-hydroxy group. Use standard PPE (gloves, goggles, lab coat).

Storage: Store at -20°C, protected from light and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61263408.htm
https://www.usbio.net/biochemicals/454916/Methyl-2chlorooxazole4carboxylate
https://www.chemnet.com/cas/en/4098-31-1/2-%28chloromethyl%29-5-nitrofuran.html
https://m.chemicalbook.com/CASEN_4098-31-1.htm
https://www.molcore.com/product/3356-99-8
https://pubchem.ncbi.nlm.nih.gov/compound/97629
https://pubchem.ncbi.nlm.nih.gov/compound/97629
https://www.benchchem.com/product/b578992/docs#technical-guide-4-chloro-1-3-dihydroxypyridin-2-1h-one
https://www.benchchem.com/product/b578992/docs#technical-guide-4-chloro-1-3-dihydroxypyridin-2-1h-one
https://www.benchchem.com/product/b578992/docs#technical-guide-4-chloro-1-3-dihydroxypyridin-2-1h-one
https://www.benchchem.com/product/b578992/docs#technical-guide-4-chloro-1-3-dihydroxypyridin-2-1h-one
https://www.benchchem.com/product/b578992?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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